Cas no 4461-33-0 (benzoyl isocyanate)
benzoyl isocyanate structure
Product Name:benzoyl isocyanate
CAS No:4461-33-0
MF:C8H5NO2
MW:147.130801916122
MDL:MFCD00002032
CID:85058
PubChem ID:24858655
Update Time:2025-04-18
benzoyl isocyanate Chemical and Physical Properties
Names and Identifiers
-
- benzoyl isocyanate
- (Bz)-isocyanate
- Benzoylisocyanat
- isocyanato(phenyl)methanone
- oxophenylmethanisocyanate
- 4461-33-0
- NSC-246191
- DTXSID90196249
- FT-0622743
- UNII-RW47ZKR2X7
- benzoyl isocynate
- SCHEMBL84542
- Benzoylisocyanate
- Benzoyl isocyanate, technical grade, 90%
- Methanone, 1-phenyl-1-isocyanato-
- PhCONCO
- isocyanato-phenyl-methanone
- EINECS 224-717-5
- NSC 246191
- RW47ZKR2X7
- MFCD00002032
- NS00046777
- AKOS000160997
- A826636
- NSC246191
- BENZOIC ACID, ANHYDRIDE WITH ISOCYANIC ACID
- DTXCID50118740
- G72590
-
- MDL： MFCD00002032
- Inchi： 1S/C8H5NO2/c10-6-9-8(11)7-4-2-1-3-5-7/h1-5H
- InChI Key： LURYMYITPCOQAU-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)N=C=O
- BRN： 878595
Computed Properties
- Exact Mass: 147.03200
- Monoisotopic Mass: 147.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Color/Form: Colorless low melting point solid
- Density: 1.171 g/mL at 25 °C(lit.)
- Melting Point: 25.9°C
- Boiling Point: 94-96 °C/21 mmHg(lit.)
- Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
- Refractive Index: n20/D 1.5514(lit.)
- PSA: 46.50000
- LogP: 1.16260
- Sensitiveness: Moisture Sensitive
- Solubility: Uncertain
benzoyl isocyanate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302 + H312 + H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 2206 6
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S27; S28; S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Storage Condition：−20°C
- Safety Term：6.1
- Packing Group：II
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：II
- Hazard Level：6.1
benzoyl isocyanate Customs Data
- HS CODE：2929109000
- Customs Data：
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
benzoyl isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 308188-1G |
benzoyl isocyanate |
4461-33-0 | 90% | 1g |
¥351.51 | 2023-12-08 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 308188-5G |
benzoyl isocyanate |
4461-33-0 | 90% | 5g |
¥1667.93 | 2023-12-08 | |
| TRC | B392000-500mg |
Benzoyl Isocyanate |
4461-33-0 | 500mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B392000-1g |
Benzoyl Isocyanate |
4461-33-0 | 1g |
$ 60.00 | 2022-06-07 | ||
| TRC | B392000-5g |
Benzoyl Isocyanate |
4461-33-0 | 5g |
$ 98.00 | 2023-04-18 | ||
| TRC | B392000-10g |
Benzoyl Isocyanate |
4461-33-0 | 10g |
$ 144.00 | 2023-04-18 | ||
| Fluorochem | 046912-1g |
Benzoyl isocyanate |
4461-33-0 | >85% | 1g |
£12.00 | 2021-07-01 | |
| Fluorochem | 046912-5g |
Benzoyl isocyanate |
4461-33-0 | >85% | 5g |
£45.00 | 2021-07-01 | |
| Fluorochem | 046912-25g |
Benzoyl isocyanate |
4461-33-0 | >85% | 25g |
£192.00 | 2021-07-01 | |
| Fluorochem | 046912-100g |
Benzoyl isocyanate |
4461-33-0 | >85% | 100g |
£212.00 | 2021-05-20 |
benzoyl isocyanate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4461-33-0)benzoyl isocyanate
Order Number:sfd1298
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4461-33-0)benzoyl isocyanate
Order Number:A1210177
Stock Status:in Stock
Quantity:10g/5g/2g/1g/500mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):533.0/337.0/259.0/206.0/180.0
Email:sales@amadischem.com
benzoyl isocyanate Related Literature
-
Isamu Matsuda,Kenji Itoh,Yoshio Ishii J. Chem. Soc. C 1969 701
-
2. 214. isoCyanates. Part III. Benzoyl isocyanateC. L. Arcus,B. S. Prydal J. Chem. Soc. 1957 1091
-
3. Reactions of group IV organometallic compounds. Part XXII. An extensive study on preparation of some oxadiazinones by the reaction of N-trimethylmetal(IV)dialkylamines with benzoyl isocyanateIsamu Matsuda,Kenji Itoh,Yoshio Ishii J. Chem. Soc. C 1971 1870
-
4. Can N-acylazetones ever be obtained? The reaction between di-t-butoxyethyne and benzoyl isocyanate leading to 2-phenyl-4,5-di-t-butoxy-1,3-oxazin-6-oneMiquel A. Pericàs,Fèlix Serratosa,Eduard Valentí,Manuel Font-Altaba,Xavier Solans J. Chem. Soc. Perkin Trans. 2 1986 961
-
Euna Yoo,Breanna M. Crall,Rajalakshmi Balakrishna,Subbalakshmi S. Malladi,Lauren M. Fox,Alec R. Hermanson,Sunil A. David Org. Biomol. Chem. 2013 11 6526
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- 74703-17-6(Benzoyl isocyanate, 3-chloro-)
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4461-33-0)benzoyl isocyanate
Purity:99%
Quantity:200KG
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:4461-33-0)benzoyl isocyanate
Purity:99%/99%/99%/99%/99%
Quantity:10g/5g/2g/1g/500mg
Price ($):533.0/337.0/259.0/206.0/180.0